Cas no 218131-31-8 (3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester)

• Product Name: 3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester
• CAS No: 218131-31-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1109135
• PubChem ID: 10703926
• Update Time: 2025-05-19

3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester
• 3-Imidazol-1-ylmethyl-benzoic acid methyl ester
• 218131-31-8
• 3-Imidazol-1-ylmethyl-benzoic acid methyl ester, 95%
• Methyl 3-((1H-imidazol-1-yl)methyl)benzoate
• Methyl 3-(imidazol-1-ylmethyl)benzoate
• MFCD27947488

• Inchi： 1S/C12H12N2O2/c1-16-12(15)11-4-2-3-10(7-11)8-14-6-5-13-9-14/h2-7,9H,8H2,1H3
• InChI Key： HWEPXRBQZCQVQQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester

Recent Advances in the Study of 3-(1H-imidazol-1-ylmethyl)-Benzoic Acid Methyl Ester (CAS: 218131-31-8)

The compound 3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester (CAS: 218131-31-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole and benzoic acid ester functionalities, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the key advancements in this area.

One of the primary areas of investigation has been the synthesis and optimization of 3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Recent publications have detailed the use of microwave-assisted synthesis and catalytic methods to achieve higher efficiency and reduced reaction times. These advancements are expected to facilitate large-scale production and further exploration of its pharmacological properties.

In terms of biological activity, 3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester has demonstrated notable effects in various in vitro and in vivo models. Studies have reported its potential as an anti-inflammatory and antimicrobial agent, with mechanisms of action involving the modulation of key signaling pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines and exhibit bactericidal activity against resistant strains. These findings suggest its utility in addressing unmet medical needs, particularly in the context of antibiotic resistance and chronic inflammatory conditions.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound. Docking simulations have revealed its affinity for specific protein targets, such as enzymes involved in inflammatory pathways. These insights are invaluable for the rational design of derivatives with enhanced potency and selectivity. Recent patents and preclinical studies indicate a growing interest in leveraging this scaffold for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the progression of this compound into clinical trials.

In conclusion, 3-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester (CAS: 218131-31-8) represents a versatile and promising candidate for drug development. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its potential across multiple therapeutic areas. Continued research and innovation will be crucial to fully realize its therapeutic benefits and address the existing challenges in its development.